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Compound of Interest
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Cat. No.: B15557067
Get Quote
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Unable to Identify Compound "Lycbx"

Following a comprehensive search, no publicly available information was found for a
compound designated "Lycbx." This may indicate that "Lycbx" is a novel or internal compound
name not yet disclosed in scientific literature, a potential typographical error, or an abbreviation
not commonly used.

To proceed with your request for detailed application notes and protocols, please verify the
name of the compound. It is possible that the name is a misspelling of another compound. For
example, some similarly named or relevant compounds found in scientific literature include:

o LDX (Lisdexamfetamine): A medication used for the treatment of ADHD, which has been
studied in combination therapies.[1][2]

e LTX-315: An oncolytic peptide that has been investigated in combination with chemotherapy
agents like doxorubicin.[3]

o Caelyx®: The brand name for pegylated liposomal doxorubicin, a form of chemotherapy
used in cancer treatment.[4]
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¢ Lisaftoclax (APG-2575): An investigational drug that has been studied in combination with
other targeted therapies for leukemia.[5]

¢ LICA (Lithium isopropylcyclohexylamide): A chemical reagent.[6]

Without a clear and accurate identification of the primary compound, it is not possible to
provide the detailed and accurate application notes, protocols, and data visualizations you
have requested. Please provide the correct compound name or additional identifying
information to enable a thorough and relevant response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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